Cas no 1806058-54-7 (4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806058-54-7
• MF: C₉H₆F₆N₂O₂
• MW: 288.146563053131
• CID: 4844419
• Update Time: 2025-06-13

4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H6F6N2O2/c10-8(11,12)6-1-4(2-16)5(3-18)7(17-6)19-9(13,14)15/h1,3H,2,16H2
• InChI Key： DLYAIKGAPZIUBN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(C=O)=C(N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806058-54-7) and Its Emerging Applications in Chemical Biology

The compound 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806058-54-7) represents a fascinating intersection of structural complexity and functional versatility, making it a subject of significant interest in the field of chemical biology. This heterocyclic aldehyde, characterized by its trifluoromethyl and trifluoromethoxy substituents, along with an aminomethyl side chain, exhibits unique electronic and steric properties that have garnered attention for its potential in drug discovery and material science.

At the heart of its utility lies the pyridine core, a scaffold widely recognized for its prevalence in biologically active molecules. The presence of the aldehyde group at the 3-position not only serves as a reactive handle for further functionalization but also contributes to the compound's ability to participate in various coordination chemistry applications. The dual fluorinated groups at the 2- and 6-positions introduce significant lipophilicity and metabolic stability, traits that are increasingly sought after in modern pharmaceutical design.

Recent advancements in synthetic methodologies have enabled more efficient access to this compound, allowing researchers to explore its derivatives with greater ease. The aminomethyl side chain, in particular, provides a site for diversification through amide bond formation, enabling the creation of peptidomimetics and other protein-targeting ligands. This has opened up new avenues for investigating enzyme inhibition and receptor binding interactions.

In the realm of medicinal chemistry, the compound has been leveraged as an intermediate in the synthesis of novel kinase inhibitors. Kinases, being pivotal enzymes in cellular signaling pathways, are validated targets for numerous therapeutic interventions. The trifluoromethyl group's ability to modulate binding affinity and metabolic stability has been particularly advantageous in this context. For instance, studies have demonstrated that derivatives of this scaffold can exhibit potent activity against tyrosine kinases, which are implicated in cancers and inflammatory diseases.

Moreover, the aldehyde functionality has been exploited for click chemistry applications, particularly when coupled with azides via Cu(I)-catalyzed cycloaddition reactions. This approach has enabled the rapid construction of complex molecular architectures, including polymeric materials and surface-functionalized nanoparticles. Such materials hold promise for applications in drug delivery systems, where precise control over molecular weight and surface properties is crucial.

The influence of fluorine substituents on electronic properties has also been a focus of research. Computational studies have revealed that the electron-withdrawing nature of trifluoromethyl groups can enhance hydrogen bonding interactions with biological targets, thereby improving binding affinity. This principle has been applied to develop highly selective ligands for G-protein coupled receptors (GPCRs), which are involved in a vast array of physiological processes.

Exploring the compound's role in material science has yielded intriguing results as well. Its ability to form coordination complexes with transition metals has led to the development of luminescent probes for cellular imaging. These probes leverage the metal-to-ligand charge transfer (MLCT) phenomena induced by the pyridine-aldehyde moiety, providing sensitive detection of metal ions within biological systems.

The synthesis of metal-organic frameworks (MOFs) incorporating this compound as a ligand has also shown promise for gas storage and separation applications. The rigidity provided by the pyridine ring and the steric bulk from fluorinated groups contribute to stable pore structures, enhancing gas uptake capacities while maintaining selectivity for specific molecules.

Looking ahead, future research directions may focus on expanding synthetic libraries through combinatorial approaches, enabling high-throughput screening for novel bioactivities. Additionally, exploring its role in photopharmacology—where light-responsive drugs are designed—could unlock new therapeutic modalities by harnessing its photochemical properties.

In summary,4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806058-54-7) stands as a versatile building block with broad applicability across chemical biology and material science. Its unique structural features continue to inspire innovative research aimed at addressing some of today's most pressing scientific challenges.